![molecular formula C16H15ClN2O2S2 B2764005 1-(Benzenesulfonyl)-2-[(2-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazole CAS No. 868217-78-1](/img/structure/B2764005.png)
1-(Benzenesulfonyl)-2-[(2-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazole
Description
1-(Benzenesulfonyl)-2-[(2-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.
Scientific Research Applications
Overview of Research Applications
The chemical compound 1-(Benzenesulfonyl)-2-[(2-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazole and related structures have been explored in various scientific research areas due to their potential applications in medicinal chemistry, organic synthesis, and as catalysts in chemical reactions. The applications span from antimicrobial and antitumor activities to advancements in synthesis methods for related heterocyclic compounds.
Antimicrobial and Antitumor Activities
Research has shown that compounds with structures similar to this compound exhibit potent antimicrobial and antitumor properties. For instance, novel sulfides and sulfones of methylene-bridged benzisoxazolylimidazo[2,1-b][1,3,4]thiadiazoles demonstrated significant antibacterial and antifungal activities, hinting at the broader antimicrobial potential of compounds within this chemical class (Belavagi et al., 2015). Additionally, a series of 2-benzylthio-4-chlorobenzenesulfonamide derivatives showed promising in vitro antitumor activity, highlighting the potential of these compounds in cancer research (Sławiński & Brzozowski, 2006).
Advancements in Synthesis Methods
The development of new synthesis methods for compounds similar to this compound has been a focus of recent research. For example, the use of 1-butyl-3-methylimidazolium chloroaluminate ionic liquids as reaction media and Lewis acid catalysts facilitated the Friedel-Crafts sulfonylation reaction, offering an innovative approach to the synthesis of diaryl sulfones under ambient conditions (Nara et al., 2001). This method represents a step forward in the eco-friendly synthesis of sulfone derivatives, which are crucial intermediates in pharmaceutical and agrochemical industries.
properties
IUPAC Name |
1-(benzenesulfonyl)-2-[(2-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClN2O2S2/c17-15-9-5-4-6-13(15)12-22-16-18-10-11-19(16)23(20,21)14-7-2-1-3-8-14/h1-9H,10-12H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DCXNUVJOWMHVRP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=N1)SCC2=CC=CC=C2Cl)S(=O)(=O)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClN2O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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